Cas no 960316-73-8 (methyl 1-(3-chloropyridin-2-yl)-3-(hydroxymethyl)-1H-pyrazole-5-carboxylate)

• Product Name: methyl 1-(3-chloropyridin-2-yl)-3-(hydroxymethyl)-1H-pyrazole-5-carboxylate
• CAS No: 960316-73-8
• MF: C₁₁H₁₀ClN₃O₃
• MW: 267.668401241302
• MDL: MFCD34603757
• CID: 5229682
• Update Time: 2025-05-20

methyl 1-(3-chloropyridin-2-yl)-3-(hydroxymethyl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(3-chloropyridin-2-yl)-3-(hydroxymethyl)-1H-pyrazole-5-carboxylate
• 1H-Pyrazole-5-carboxylic acid, 1-(3-chloro-2-pyridinyl)-3-(hydroxymethyl)-, methyl ester

• MDL： MFCD34603757
• Inchi： 1S/C11H10ClN3O3/c1-18-11(17)9-5-7(6-16)14-15(9)10-8(12)3-2-4-13-10/h2-5,16H,6H2,1H3
• InChI Key： LIVBOELPEIGMQV-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC=C2Cl)C(C(OC)=O)=CC(CO)=N1

Additional information on methyl 1-(3-chloropyridin-2-yl)-3-(hydroxymethyl)-1H-pyrazole-5-carboxylate

Methyl 1-(3-chloropyridin-2-yl)-3-(hydroxymethyl)-1H-pyrazole-5-carboxylate: A Comprehensive Overview

Methyl 1-(3-chloropyridin-2-yl)-3-(hydroxymethyl)-1H-pyrazole-5-carboxylate, with the CAS number 960316-73-8, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and development. The presence of both pyridine and pyrazole moieties, coupled with functional groups such as a hydroxymethyl and a carboxylate ester, makes it a versatile scaffold for medicinal chemistry investigations.

The compound's structure is pivotal in understanding its chemical behavior and biological activity. The 3-chloropyridin-2-yl substituent introduces electrophilic characteristics, which can be exploited in various chemical reactions, including nucleophilic substitution and metal-catalyzed cross-coupling reactions. On the other hand, the hydroxymethyl group provides a site for hydrogen bonding interactions, which are crucial for binding to biological targets. Additionally, the carboxylate ester functionality enhances solubility in polar solvents, facilitating its use in solution-phase synthesis and purification processes.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Methyl 1-(3-chloropyridin-2-yl)-3-(hydroxymethyl)-1H-pyrazole-5-carboxylate has emerged as a promising candidate in this endeavor. Its structural features suggest potential activity against various diseases, particularly those involving aberrant cellular signaling pathways. For instance, the pyridine ring is known to interact with enzymes and receptors, making it a valuable component in designing kinase inhibitors and other targeted therapies.

The compound's potential applications extend to the field of oncology. Current research indicates that molecules containing pyrazole moieties exhibit anti-proliferative effects by interfering with key signaling pathways involved in cancer cell growth and survival. The hydroxymethyl group further enhances this potential by enabling selective binding to specific protein targets. Preclinical studies have demonstrated that derivatives of this compound can inhibit the activity of enzymes such as tyrosine kinases, which are overexpressed in many cancer types.

3-chloropyridin-2-yl moiety opens up avenues for further derivatization, allowing chemists to fine-tune the pharmacological properties of the molecule. This flexibility is particularly valuable in drug development pipelines, where subtle modifications can significantly impact potency, selectivity, and pharmacokinetic profiles. Recent advances in computational chemistry have enabled virtual screening of large libraries of analogs, accelerating the identification of lead compounds for further optimization. 3-chloropyridin-2-yl)-3-(hydroxymethyl)-1H-pyrazole-5-carboxylate involves multi-step organic transformations that highlight the compound's synthetic accessibility. Key steps include condensation reactions to form the pyrazole core, followed by functional group interconversions to introduce the hydroxymethyl and ester groups. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the pyridine moiety, ensuring high yields and purity. 3-chloropyridin-2-yl)-3-(hydroxymethyl)-1H-pyrazole-5-carboxylate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in addressing unmet medical needs. The ongoing development of synthetic methodologies and computational tools will further enhance its utility, paving the way for innovative treatments across various disease areas.